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Compound of Interest

Compound Name: N-Fmoc-L-threonine obo ester

CAS No.: 148150-71-4

Cat. No.: B136632

Get Quote

Executive Summary
In the landscape of Solid-Phase Peptide Synthesis (SPPS), the 4-methyl-2,6,7-

trioxabicyclo[2.2.2]octyl (Obo) ester represents a specialized, high-performance protecting

group designed to solve one of the most persistent failures in peptide chemistry: Aspartimide

formation.[1]

While standard tert-butyl (OtBu) esters provide adequate protection for routine sequences, they

often fail in "difficult" motifs (e.g., Asp-Gly, Asp-Asn), leading to racemization and chain

termination. The Obo ester functions as a "masked" carboxylate—a bicyclic orthoester cage

that is sterically demanding and electronically deactivated. This guide details the orthogonality,

mechanistic advantages, and precise operational protocols for deploying Obo esters to

preserve sequence fidelity.

Part 1: The Chemistry of Obo Esters
Structure and The "Cage" Effect
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Unlike standard esters (alkyl or benzyl) which are planar at the carbonyl carbon, the Obo ester

is a bicyclic orthoester. The carboxyl carbon is tetrahedral and locked within a 2,6,7-

trioxabicyclo[2.2.2]octane cage.

Steric Bulk: The rigid bicyclic framework creates a massive steric shield, preventing external

nucleophiles (and internal backbone amides) from approaching the core carbon.

Electronic Deactivation: By converting the

carbonyl carbon into an

center, the electrophilicity is effectively nullified. The Obo group removes the "target" for
nucleophilic attack until it is specifically unmasked.

The Orthogonality Matrix
The Obo ester operates on a unique stability profile that distinguishes it from standard

Fmoc/tBu strategies.
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Condition Reagent Obo Stability
Interaction
Outcome

Fmoc Removal 20% Piperidine / DMF Stable

No reaction. Resistant

to base-catalyzed

imide formation.

Coupling DIC / Oxyma / HATU Stable

Inert to activation;

requires no special

handling during

elongation.

Nucleophiles
Primary Amines /

Thiols
Stable

Resistant to

aminolysis.

Anhydrous Acid 1-5% TFA in DCM Meta-Stable

May protonate but

resists full cleavage

without H₂O.

Cleavage 95% TFA / H₂O Labile
Rapid hydrolysis to

carboxylic acid.

Lewis Acid BF₃·OEt₂ Reactive

Rearranges to active

ester (alkyl ester) for

specific modifications.

Part 2: The Core Application – Preventing
Aspartimide
The primary driver for using Fmoc-Asp(Obo)-OH is the suppression of the aspartimide

rearrangement, a side reaction where the backbone nitrogen attacks the side-chain ester.

The Failure of OtBu
In sequences like ...-Asp(OtBu)-Gly-..., the steric freedom of Glycine allows the backbone

amide nitrogen to easily attack the Asp side-chain carbonyl. This forms a succinimide ring

(Aspartimide), which subsequently re-opens to form a mixture of

-Asp and
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-Asp peptides (isopeptides).

The Obo Solution
The Obo group physically blocks this attack. The cage structure is too bulky to allow the

formation of the 5-membered transition state required for cyclization.

Mechanistic Visualization
The following diagram illustrates the pathway comparison between standard OtBu failure and

Obo success.
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Caption: Comparative pathway analysis showing how the Obo cage sterically arrests the

transition state required for aspartimide ring closure.

Part 3: Experimental Protocols
Coupling Fmoc-Asp(Obo)-OH
Due to the extreme bulk of the Obo group, standard coupling protocols must be modified to

ensure complete incorporation.

Reagents:

Amino Acid: Fmoc-Asp(Obo)-OH (5 eq)

Activator: HATU (4.9 eq) or DIC/OxymaPure (5 eq)

Base: DIPEA (10 eq, if using HATU)

Solvent: DMF or NMP (NMP is preferred for difficult sequences)
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Workflow:

Swelling: Ensure resin is fully swollen in DMF (30 mins).

Activation: Pre-activate the amino acid for 30 seconds (maximum) if using HATU. For

DIC/Oxyma, add directly to the resin.

Coupling Time:

Standard AA: 30-45 mins.

Obo-Asp:2 x 90 minutes (Double Couple).

Expert Insight: The Obo group slows down the acylation rate. A single coupling often yields

deletion sequences.

Monitoring: Use a colorimetric test (Kaiser or Chloranil) to confirm completion. If blue/violet

persists, perform a third coupling with PyAOP.

Global Deprotection & Cleavage
The Obo ester is acid-labile but requires water to hydrolyze from the orthoester to the

carboxylic acid. Anhydrous TFA may lead to incomplete deprotection (stopping at a mono-ester

intermediate).

Cleavage Cocktail (Reagent K modified):

Trifluoroacetic acid (TFA): 90%

Phenol: 5%

Water (H₂O): 2.5% (Critical for Obo hydrolysis)

Triisopropylsilane (TIS): 2.5%

Step-by-Step:

Wash the resin with DCM to remove DMF traces (DMF can buffer the acid).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136632?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add the cleavage cocktail (15 mL per gram of resin).

Reaction Time: Shake at room temperature for 3 to 4 hours.

Note: Standard OtBu cleavage takes 1-2 hours. Obo hydrolysis is a multi-step process

(Ring opening

Hydrolysis) and requires extended time.

Precipitate in cold diethyl ether as per standard SPPS.

The "Obo-to-Active Ester" Switch (Advanced)
In specialized applications (e.g., cyclization), the Obo group can be converted into an active

ester without removing other protecting groups.

Condition: Treat the resin-bound peptide with 1% BF₃·OEt₂ in DCM.

Mechanism: The Lewis acid complexes with the bridgehead oxygen, triggering a

rearrangement of the bicyclic cage into a reactive alkyl ester.

Application: This ester can now be attacked by a free amine (e.g., N-terminus) to form a

lactam bond, or hydrolyzed under mild conditions.

Part 4: Troubleshooting & Quality Control
Common Failure Modes
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Observation Root Cause Corrective Action

Deletion of Asp
Incomplete coupling due to

steric bulk.

Use double coupling (2x90

min) and stronger activators

(HATU/HOAt).

Mass +14 or +16 Da
Incomplete hydrolysis of the

Obo intermediate.

Ensure at least 2.5% water is

in the TFA cocktail and extend

cleavage time to 4 hours.

Aspartimide (

)
Obo failed? Unlikely.

Check if the previous step

removed the Fmoc too slowly,

or if basic scavengers were

used. Obo is generally robust;

ensure the starting material

was indeed Obo.

Diagram: The Hydrolysis Pathway
Understanding the deprotection is vital to avoid "Mass + X" errors.
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Caption: The two-stage deprotection of Obo. Without water (Step 2), the reaction stalls at the

intermediate ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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